N-[2-bromo-4-(cyclopentyloxy)-5-methoxybenzyl]cyclopentanamine hydrochloride

• IUPAC Name: N-[(2-bromo-4-cyclopentyloxy-5-methoxyphenyl)methyl]cyclopentanamine;hydrochloride
• InChI: InChI=1S/C18H26BrNO2.ClH/c1-21-17-10-13(12-20-14-6-2-3-7-14)16(19)11-18(17)22-15-8-4-5-9-15;/h10-11,14-15,20H,2-9,12H2,1H3;1H
• InChI Key: YOMVSOTTZUQAGR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CNC2CCCC2)Br)OC3CCCC3.Cl
• Molecular Formula: C18H27BrClNO2
• Molecular Weight: 404.8 g/mol

Description

N-[2-bromo-4-(cyclopentyloxy)-5-methoxybenzyl]cyclopentanamine hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical formula, C21H28BrNO2.HCl, and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-[2-bromo-4-(cyclopentyloxy)-5-methoxybenzyl]cyclopentanamine hydrochloride is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI), which means that it increases the levels of serotonin in the brain. Serotonin is a neurotransmitter that is involved in regulating mood, appetite, and sleep.
Biochemical and Physiological Effects:
N-[2-bromo-4-(cyclopentyloxy)-5-methoxybenzyl]cyclopentanamine hydrochloride has been shown to have a range of biochemical and physiological effects. These include changes in neurotransmitter levels, alterations in gene expression, and changes in brain activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-bromo-4-(cyclopentyloxy)-5-methoxybenzyl]cyclopentanamine hydrochloride in lab experiments is its selectivity for serotonin reuptake inhibition. This makes it a useful tool for studying the role of serotonin in various physiological and pathological processes. However, one limitation of this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on N-[2-bromo-4-(cyclopentyloxy)-5-methoxybenzyl]cyclopentanamine hydrochloride. Some possible areas of focus include:
1. Further investigation of the compound's mechanism of action, including its effects on other neurotransmitters and signaling pathways.
2. Development of more selective and potent analogs of N-[2-bromo-4-(cyclopentyloxy)-5-methoxybenzyl]cyclopentanamine hydrochloride.
3. Exploration of the compound's potential as a treatment for various neurological and psychiatric disorders.
4. Investigation of the compound's effects on other physiological systems, such as the immune system and the cardiovascular system.
5. Development of new methods for synthesizing and purifying N-[2-bromo-4-(cyclopentyloxy)-5-methoxybenzyl]cyclopentanamine hydrochloride.
In conclusion, N-[2-bromo-4-(cyclopentyloxy)-5-methoxybenzyl]cyclopentanamine hydrochloride is a promising compound that has the potential to advance our understanding of various physiological and pathological processes. Further research is needed to fully elucidate its mechanism of action and explore its potential applications in scientific and medical research.

Scientific Research Applications

N-[2-bromo-4-(cyclopentyloxy)-5-methoxybenzyl]cyclopentanamine hydrochloride has been used in a variety of scientific research applications. One of the most promising areas of research has been in the field of neuroscience, where this compound has been shown to have potential as a treatment for various neurological disorders.